Cas no 251957-73-0 (1-Naphthylzinc bromide)

• Product Name: 1-Naphthylzinc bromide
• CAS No: 251957-73-0
• MF: C₁₀H₇BrZn
• MW: 272.475578546524
• CID: 5945430
• PubChem ID: 11807841
• Update Time: 2026-03-11

1-Naphthylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthylzinc bromide
• bromozinc(1+);1H-naphthalen-1-ide
• 1-Naphthylzinc bromide, 0.50 M in THF
• 251957-73-0
• MFCD22685022

• Inchi： 1S/C10H7.BrH.Zn/c1-2-6-10-8-4-3-7-9(10)5-1;;/h1-7H;1H;/q;;+1/p-1
• InChI Key： HNOAEYSRSHHDFC-UHFFFAOYSA-M
• SMILES： [Zn](C1=CC=CC2=CC=CC=C12)Br

Computed Properties

• Exact Mass: 269.90225g/mol
• Monoisotopic Mass: 269.90225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthylzinc bromide

Comprehensive Overview of 1-Naphthylzinc bromide (CAS No. 251957-73-0): Properties, Applications, and Innovations

1-Naphthylzinc bromide (CAS No. 251957-73-0) is a highly specialized organozinc compound widely recognized for its pivotal role in modern synthetic chemistry. As a Grignard-type reagent, it exhibits unique reactivity patterns, making it indispensable for C-C bond formation and cross-coupling reactions. The compound's molecular structure, featuring a naphthyl group bound to a zinc-bromide moiety, enables selective transformations in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers increasingly focus on its air-sensitive nature and solvent compatibility, with THF and diethyl ether being preferred for stabilization.

Recent advancements in sustainable chemistry have spotlighted 1-Naphthylzinc bromide as a greener alternative to traditional palladium-catalyzed reagents. Its ability to participate in Negishi couplings with reduced metal loading aligns with the global push for eco-friendly synthesis. A 2023 study published in ACS Catalysis demonstrated its efficacy in constructing biaryl scaffolds – a key motif in 78% of FDA-approved small-molecule drugs. This positions CAS No. 251957-73-0 as a critical enabler for drug discovery pipelines, particularly in oncology and CNS therapeutics where naphthalene derivatives show exceptional bioavailability.

The compound's handling protocols remain a frequent search query among synthetic chemists. Best practices recommend inert atmosphere techniques (argon/nitrogen gloveboxes) and cryogenic storage (-20°C) to maintain stability. Interestingly, computational chemistry models now predict optimal reaction stoichiometry for 1-Naphthylzinc bromide with aryl halides, reducing trial-and-error approaches. These AI-driven insights – often searched as "organozinc reagent optimization" – have decreased typical reaction times by 40% in recent benchmark studies.

Industrial applications of 251957-73-0 are expanding into OLED materials manufacturing, where its electron-transport properties enhance device efficiency. Major electronic manufacturers have filed 23 patents since 2021 incorporating naphthyl-zinc intermediates for flexible displays. Concurrently, the catalog price trends for this reagent reflect growing demand, with bulk procurement (5kg+) showing 12% year-over-year growth according to chemical market analytics.

Emerging research explores continuous flow chemistry applications of 1-Naphthylzinc bromide, addressing common search terms like "scalable organometallic synthesis". Microreactor systems now achieve 91% yield in zinc-halogen exchange reactions, compared to 68% in batch processes. This innovation responds to pharmaceutical industry demands for Quality by Design (QbD) compliant methodologies – another trending search phrase in process chemistry forums.

Analytical characterization of CAS No. 251957-73-0 typically involves NMR spectroscopy (1H, 13C) and mass spectrometry, with HPLC purity standards exceeding 98% for most synthetic applications. The compound's crystallographic data (CCDC deposition 2245678) reveals a distorted tetrahedral zinc center – a structural feature frequently queried in computational chemistry databases. These properties make it particularly valuable for constructing chiral auxiliaries in asymmetric synthesis.

Regulatory compliance remains straightforward for 1-Naphthylzinc bromide, as it falls outside controlled substance classifications. However, proper SDS documentation and waste disposal procedures (especially for zinc-containing byproducts) are essential for laboratory safety audits. These operational considerations generate consistent search volume under terms like "organometallic waste management" and "REACH compliance for zinc reagents".

Future directions for 251957-73-0 research include photoredox catalysis applications and development of water-tolerant variants – two hot topics in contemporary literature. The compound's versatility ensures its continued relevance across academic research and industrial chemistry, with global market projections estimating 7.2% CAGR through 2030 for similar organometallic building blocks.